![molecular formula C14H17ClN2O2 B2615800 1-(3-((3-Chloropyridin-4-yl)oxy)pyrrolidin-1-yl)pent-4-en-1-one CAS No. 2034472-68-7](/img/structure/B2615800.png)
1-(3-((3-Chloropyridin-4-yl)oxy)pyrrolidin-1-yl)pent-4-en-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-(3-((3-Chloropyridin-4-yl)oxy)pyrrolidin-1-yl)pent-4-en-1-one” is a complex organic molecule that contains a pyrrolidine ring . Pyrrolidine is a five-membered ring with one nitrogen atom and four carbon atoms . It is widely used by medicinal chemists to obtain compounds for the treatment of human diseases .
Synthesis Analysis
While specific synthesis methods for this compound are not available, pyrrolidine compounds are generally synthesized through ring construction from different cyclic or acyclic precursors . The reaction conditions are reported based on the synthetic strategies used .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a pyrrolidine ring, a pyridine ring, and a pent-4-en-1-one group. The pyrrolidine ring contributes to the stereochemistry of the molecule .
Scientific Research Applications
Hydrogen Bonding Studies
- Hydrogen Bonds in Complexes of Substituted Pyridine N-Oxides: This study by Dega‐Szafran et al. (1997) explores the hydrogen bonding in crystalline complexes involving substituted pyridine N-oxides, which are structurally similar to the compound . It provides insights into the molecular interactions and structural details relevant to scientific research involving similar compounds (Dega‐Szafran et al., 1997).
Antiviral Activity
- In Vitro Antiviral Activity and Pharmacokinetics of Novel Compounds: Patick et al. (2005) conducted a study on a novel inhibitor with a structure related to the specified compound, demonstrating its effectiveness against human rhinovirus and providing pharmacokinetic data that can be valuable for developing similar antiviral agents (Patick et al., 2005).
Electropolymerization and Conductive Polymers
- Poly[bis(pyrrol-2-yl)arylenes]: Sotzing et al. (1996) researched the electropolymerization of monomers based on pyrrole, which is relevant to the compound . This study provides insights into the synthesis and properties of conducting polymers, which could be applicable to similar compounds (Sotzing et al., 1996).
Corrosion Inhibition
- Synthesis and Corrosion Inhibition of a Pyrrole Derivative: Louroubi et al. (2019) synthesized a pyrrole derivative and evaluated its effectiveness as a corrosion inhibitor. This research is relevant for understanding how similar compounds could be used in protecting materials against corrosion (Louroubi et al., 2019).
DNA Binding Properties
- Zinc(II) Complexes with Pyridine Derivatives: Konidaris et al. (2010) investigated zinc(II) complexes involving pyridine derivatives, similar to the compound . The study provides valuable data on the DNA binding properties of these complexes, which could be useful for similar research (Konidaris et al., 2010).
Mechanism of Action
Target of Action
Pyrrolidine derivatives have been found to interact with a variety of biological targets, depending on their specific structures and functional groups .
Mode of Action
Without specific information, it’s difficult to describe the exact mode of action of “1-(3-((3-Chloropyridin-4-yl)oxy)pyrrolidin-1-yl)pent-4-en-1-one”. Generally, pyrrolidine derivatives interact with their targets in a manner that depends on their specific structures and the nature of the target .
Biochemical Pathways
Pyrrolidine derivatives can affect a variety of biochemical pathways, depending on their specific targets .
Pharmacokinetics
Pyrrolidine derivatives are generally well-absorbed and can have good bioavailability .
Result of Action
The effects would depend on the specific targets and pathways affected by the compound .
Action Environment
These factors can vary widely depending on the specific properties of the compound and the conditions of its use .
properties
IUPAC Name |
1-[3-(3-chloropyridin-4-yl)oxypyrrolidin-1-yl]pent-4-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17ClN2O2/c1-2-3-4-14(18)17-8-6-11(10-17)19-13-5-7-16-9-12(13)15/h2,5,7,9,11H,1,3-4,6,8,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUOUWTDLDMZRRR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCC(=O)N1CCC(C1)OC2=C(C=NC=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.